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Compound of Interest

Compound Name:
cis-3-

(Hydroxymethyl)cyclopentanol

Cat. No.: B8240574 Get Quote

Essential Safety and Handling Guide for cis-3-
(Hydroxymethyl)cyclopentanol
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling cis-3-
(Hydroxymethyl)cyclopentanol in a laboratory setting. Adherence to these procedures is

critical for ensuring personnel safety and proper disposal.

Chemical and Physical Properties
A summary of the key quantitative data for cis-3-(Hydroxymethyl)cyclopentanol is presented

in the table below for easy reference.

Property Value

Molecular Formula C₆H₁₂O₂

Molecular Weight 116.16 g/mol

Hazard Statements H302, H315, H319, H332

Signal Word Warning[1]
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Hazard Identification and Personal Protective
Equipment (PPE)
cis-3-(Hydroxymethyl)cyclopentanol is classified with the following hazards:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H332: Harmful if inhaled.[1]

Based on these hazards and general laboratory safety protocols for similar compounds, the

following PPE is mandatory:

PPE Category Specific Requirements

Hand Protection

Chemical-resistant gloves (e.g., nitrile or

neoprene). Inspect gloves for integrity before

each use.

Eye and Face Protection

Safety glasses with side shields or chemical

safety goggles.[2] A face shield is recommended

when handling larger quantities or when there is

a significant splash hazard.

Skin and Body Protection

A flame-retardant lab coat. Additional protective

clothing may be necessary based on the scale

of the operation.

Respiratory Protection

Use in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation

exposure.

Operational Plan: Step-by-Step Handling
Procedures
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1. Preparation and Engineering Controls:

Ensure a calibrated and certified chemical fume hood is used for all manipulations of cis-3-
(Hydroxymethyl)cyclopentanol.
Verify that a safety shower and eyewash station are readily accessible and unobstructed.
Remove all potential ignition sources from the immediate work area.[3][4]
Use non-sparking tools and equipment.[3][4]
Ensure all containers are properly labeled.

2. Handling the Chemical:

Ground and bond all containers and receiving equipment to prevent static discharge.[4][5]
Carefully open containers to avoid splashing.
Measure and dispense the chemical within the fume hood.
Keep containers tightly closed when not in use.[2][4]

3. In Case of a Spill:

Evacuate non-essential personnel from the area.
Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand,
vermiculite).[3]
Collect the absorbed material into a suitable, labeled container for hazardous waste
disposal.[3]
Ventilate the area and decontaminate the spill surface.

4. First Aid Measures:

If Swallowed: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[6]
If on Skin: Immediately remove contaminated clothing. Rinse the affected area with plenty of
water for at least 15 minutes.[5] Seek medical attention if irritation persists.
If in Eyes: Immediately rinse with plenty of water for at least 15 minutes, including under the
eyelids.[6] Seek immediate medical attention.
If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical
attention.[7]

Disposal Plan
All waste containing cis-3-(Hydroxymethyl)cyclopentanol must be treated as hazardous

waste.
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1. Waste Collection:

Collect all liquid and solid waste in separate, clearly labeled, and sealed containers.
Do not mix with other waste streams unless compatibility is confirmed.

2. Storage of Waste:

Store waste containers in a designated, well-ventilated, and secondary containment area
away from incompatible materials.

3. Final Disposal:

Dispose of the hazardous waste through a licensed and certified waste disposal contractor.
[3][5]
Follow all local, state, and federal regulations for hazardous waste disposal.[3][8]

Workflow for Safe Handling of cis-3-
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Safe Handling Workflow for cis-3-(Hydroxymethyl)cyclopentanol
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Caption: Workflow for handling cis-3-(Hydroxymethyl)cyclopentanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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